![molecular formula C11H9ClN2O B7505581 6-Chloro-2-methylquinoline-3-carboxamide](/img/structure/B7505581.png)
6-Chloro-2-methylquinoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Chloro-2-methylquinoline-3-carboxamide is a chemical compound that has been extensively studied for its various applications in scientific research. It is a heterocyclic compound that belongs to the quinoline family, which is known for its diverse biological activities.
Scientific Research Applications
6-Chloro-2-methylquinoline-3-carboxamide has been extensively studied for its various applications in scientific research. It has been shown to exhibit potent antitumor activity against a variety of cancer cell lines. It has also been studied for its ability to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.
Mechanism of Action
The mechanism of action of 6-Chloro-2-methylquinoline-3-carboxamide is not fully understood. However, it has been proposed that it exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, an enzyme that plays a key role in cell signaling pathways. Additionally, this compound has been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which is involved in regulating cellular metabolism and energy balance.
Biochemical and Physiological Effects
This compound has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the development of chronic inflammation. Additionally, this compound has been shown to reduce the levels of reactive oxygen species, which are involved in the development of oxidative stress and cellular damage.
Advantages and Limitations for Lab Experiments
One of the major advantages of 6-Chloro-2-methylquinoline-3-carboxamide is its ability to exhibit potent antitumor activity against a variety of cancer cell lines. Additionally, it has been shown to exhibit antimicrobial, anti-inflammatory, and analgesic effects, making it a potential candidate for the development of new therapeutics. However, one of the major limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to optimize its use in certain applications.
Future Directions
There are several future directions for the study of 6-Chloro-2-methylquinoline-3-carboxamide. One area of research is the development of new analogs with improved solubility and potency. Additionally, further studies are needed to fully understand the mechanism of action of this compound, which could lead to the development of more targeted and effective therapeutics. Finally, studies are needed to investigate the potential use of this compound in combination with other drugs, which could enhance its efficacy and reduce potential side effects.
Synthesis Methods
The synthesis of 6-Chloro-2-methylquinoline-3-carboxamide involves the reaction of 6-chloro-2-methylquinoline with cyanamide in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted to the final product. The yield of the reaction is typically high, and the purity of the product can be easily achieved through recrystallization.
Properties
IUPAC Name |
6-chloro-2-methylquinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O/c1-6-9(11(13)15)5-7-4-8(12)2-3-10(7)14-6/h2-5H,1H3,(H2,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIBSOMAPDHUIFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C2C=C(C=CC2=N1)Cl)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.